Cas no 113296-93-8 (Benzoic acid, 2-[(2,5-dimethylphenyl)thio]-)

• Product Name: Benzoic acid, 2-[(2,5-dimethylphenyl)thio]-
• CAS No: 113296-93-8
• MF: C₁₅H₁₄O₂S
• MW: 258.335463047028
• CID: 1201086
• Update Time: 2024-08-05

Benzoic acid, 2-[(2,5-dimethylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(2,5-dimethylphenyl)thio]-

• Inchi： 1S/C15H14O2S/c1-10-7-8-11(2)14(9-10)18-13-6-4-3-5-12(13)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key： UNXHUDPBNVNAOC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1SC1=CC(C)=CC=C1C

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Melting Point: 171-174 °C(Solv: methanol (67-56-1); water (7732-18-5))
• Boiling Point: 379.8±30.0 °C(Predicted)
• pka: 3.48±0.36(Predicted)